Cas no 1170583-63-7 (2-[4-(3-aminopropyl)-3-methyl-1H-pyrazol-1-yl]ethan-1-ol)

• Product Name: 2-[4-(3-aminopropyl)-3-methyl-1H-pyrazol-1-yl]ethan-1-ol
• CAS No: 1170583-63-7
• MF: C₉H₁₇N₃O
• MW: 183.250781774521
• CID: 4574664
• Update Time: 2025-10-28

2-[4-(3-aminopropyl)-3-methyl-1H-pyrazol-1-yl]ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-[4-(3-aminopropyl)-3-methyl-1H-pyrazol-1-yl]ethan-1-ol
• 1H-Pyrazole-1-ethanol, 4-(3-aminopropyl)-3-methyl-

• Inchi： 1S/C9H17N3O/c1-8-9(3-2-4-10)7-12(11-8)5-6-13/h7,13H,2-6,10H2,1H3
• InChI Key： RALVMEYUDHQHRZ-UHFFFAOYSA-N
• SMILES： N1(CCO)C=C(CCCN)C(C)=N1

Additional information on 2-[4-(3-aminopropyl)-3-methyl-1H-pyrazol-1-yl]ethan-1-ol

2-[4-(3-Aminopropyl)-3-methyl-1H-pyrazol-1-yl]ethan-1-ol: A Comprehensive Overview

2-[4-(3-Aminopropyl)-3-methyl-1H-pyrazol-1-yl]ethan-1-ol, also identified by the CAS Registry Number 1170583-63-7, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This molecule, with its unique structural features, has garnered attention due to its potential applications in drug development and as a versatile building block in synthetic chemistry. Recent advancements in its synthesis, characterization, and biological evaluations have further highlighted its importance in contemporary scientific research.

The molecular structure of 2-[4-(3-Aminopropyl)-3-methyl-1H-pyrazol-1-yl]ethan-1-ol is characterized by a pyrazole ring system, which is a five-membered aromatic heterocycle containing two nitrogen atoms. The pyrazole ring is substituted at the 4-position with a 3-aminopropyl group and at the 3-position with a methyl group. Additionally, the compound features a hydroxymethyl group (-CH₂OH) attached to the pyrazole ring. This combination of functional groups imparts the molecule with unique chemical properties, making it a valuable compound for various applications.

Recent studies have focused on the synthesis of 2-[4-(3-Aminopropyl)-3-methyl-1H-pyrazol-1-yl]ethan-1-ol through efficient and scalable routes. Researchers have explored methodologies involving nucleophilic aromatic substitution, coupling reactions, and catalytic hydrogenation to construct the pyrazole core and functionalize it with the desired substituents. These advancements have not only improved the yield and purity of the compound but also opened avenues for its large-scale production.

The biological activity of 2-[4-(3-Aminopropyl)-3-methyl-1H-pyrazol-1-yl]ethan-1-ol has been a focal point of recent investigations. Preclinical studies have demonstrated its potential as an inhibitor of certain enzyme targets, which could be relevant in the treatment of diseases such as cancer and neurodegenerative disorders. Moreover, the compound's ability to modulate cellular signaling pathways has been explored, suggesting its role as a lead molecule in drug discovery programs.

In terms of applications, 2-[4-(3-Aminopropyl)-3-methyl-1H-pyrazol-1-y l]ethan - 1 - ol serves as a valuable intermediate in the synthesis of more complex molecules. Its hydroxymethyl group provides a site for further functionalization, enabling chemists to introduce additional substituents or modify its properties for specific applications. This versatility makes it an essential component in modern synthetic strategies.

From an environmental standpoint, researchers have also examined the degradation pathways and ecological impact of 2-[4-(3-Aminopropyl)-3-methyl - 1 H - pyrazol - 1 - yl ] ethan - 1 - ol. Understanding its biodegradation kinetics is crucial for assessing its safety profile and ensuring sustainable practices in its production and use.

In conclusion, 2-[4-(3-Aminopropyl)-3-methyl - 1 H - pyrazol - 1 - yl ] ethan - 1 - ol (CAS No: 1 70583 -6 7) stands out as a significant compound in contemporary chemical research. Its unique structure, versatile functional groups, and promising biological activities position it as a key player in drug development and synthetic chemistry. As research continues to uncover new insights into its properties and applications, this compound is poised to make substantial contributions to various scientific disciplines.